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Compound of Interest

Compound Name: MY-1076

Cat. No.: B12375358 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
This technical guide provides a comprehensive overview of Antioxidant 1076, also known by its

chemical name octadecyl 3-(3,5-di-tert-butyl-4-hydroxyphenyl)propanoate and trade names

such as Irganox 1076. While primarily utilized as a highly effective, non-discoloring, sterically

hindered phenolic antioxidant for stabilizing organic substrates like plastics, synthetic fibers,

and elastomers against thermo-oxidative degradation, this compound has also been noted for

its biological activities.[1][2][3] This guide will detail its supplier and purchasing information,

summarize available quantitative data, and describe its known biological effects and

mechanism of action.

Supplier and Purchasing Information
Antioxidant 1076 is available from various chemical suppliers. Researchers can procure this

compound for research and development purposes through the following channels:
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Supplier Contact Information Notes

Benchchem Not specified in search results
Offers qualified products for

research applications.[1]

Jixin Not specified in search results

Supplier committed to

providing high-quality products

for the pharmaceutical

industry.[3]

LGC Standards Online purchasing available
Provides reference standards

for pharmaceutical testing.[4]

ChemicalBook Online purchasing available
Offers the compound for

various applications.[5]

Quantitative Data
The available quantitative data for Antioxidant 1076 primarily pertains to its toxicological

assessment. No specific IC50 or EC50 values related to drug development targets were found

in the public domain.

Parameter Species Value Study Type Reference

No-Observed-

Adverse-Effect

Level (NOAEL)

Rat (female) 64 mg/kg-bw/d Chronic [6]

NOAEL Rat 30 mg/kg bw/day 28-day oral [7]

NOAEL Dog
32-37 mg/kg

bw/day
90-day [7]

NOAEL

(Developmental

Toxicity)

Rat
32-39 mg/kg

bw/day
Two-generation [7]

LD50 (Oral) Rat
> 5000 mg/kg

body weight
Acute [8]
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Experimental Protocols
Detailed experimental protocols for the use of Antioxidant 1076 in a drug development context

are not readily available. However, toxicological studies have been conducted, and the

methodologies can be inferred from safety assessment reports.

Example: Oral Toxicity Study in Rats (based on OECD Guideline 407)

Animal Model: Male and female Sprague-Dawley rats.

Dosage Administration: The test substance, octadecyl 3-(3,5-di-tert-butyl-4-

hydroxyphenyl)propanoate, is administered daily by gavage in a suitable vehicle (e.g., corn

oil) for 28 consecutive days.

Dose Groups: A control group receiving the vehicle only, and at least three dose groups with

increasing concentrations of the test substance.

Observations: Daily clinical observations for signs of toxicity. Body weight and food

consumption are recorded weekly.

Clinical Pathology: At the end of the study, blood samples are collected for hematology and

clinical chemistry analysis.

Necropsy and Histopathology: All animals are subjected to a full necropsy. Organs are

weighed, and tissues are preserved for histopathological examination.

Endpoint Analysis: The No-Observed-Adverse-Effect Level (NOAEL) is determined as the

highest dose at which no statistically significant treatment-related adverse effects are

observed.

Mechanism of Action and Signaling Pathways
The primary mechanism of action of Antioxidant 1076 is through its function as a radical

scavenger. The hindered phenolic group is key to this activity.

Antioxidant Mechanism
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The diagram below illustrates the generally accepted mechanism by which hindered phenolic

antioxidants like Antioxidant 1076 interrupt the oxidative degradation cycle.

Oxidative Cycle

Interruption by Antioxidant 1076
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Caption: Antioxidant 1076 donates a hydrogen atom to peroxy radicals, forming a stable

antioxidant radical and terminating the oxidative chain reaction.

Biological Activities and Potential Applications
While its primary use is industrial, some biological activities of octadecyl 3-(3,5-di-tert-butyl-4-

hydroxyphenyl)propanoate have been reported. It has shown antioxidant, antibacterial, and

antifungal properties.[9] Specifically, it has demonstrated activity against C. albicans and

filamentous fungi such as Fusarium and Aspergillus species.[9] Mild cytotoxicity against B16

murine melanoma and HaCaT human keratinocyte cell lines has also been observed.[9]
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In the pharmaceutical industry, its antioxidant properties could be leveraged to protect drugs

and biological materials from oxidation, potentially extending the shelf life of formulations.[3]

For instance, it could be used in the storage and transportation of vaccines to maintain stability

and efficacy.[3]

Safety and Toxicology
Safety assessments have been conducted for its use in food contact applications.[6] Oral

administration in rats has been shown to induce liver enlargement and the induction of hepatic

microsomal enzymes, including cytochrome P-450.[9] It is considered a weak phenobarbital-

type inducer of liver enzymes in rats.[8] The compound has very low water solubility and is not

readily biodegradable.[7]

Conclusion
Antioxidant 1076 (MY-1076) is a well-characterized hindered phenolic antioxidant with a

primary role in the stabilization of polymers. While it exhibits some biological activities,

including antifungal and antibacterial properties, its application in drug development is not well-

established in scientific literature. The available data is primarily focused on its industrial use

and toxicological profile for safety assessments. Further research would be necessary to

explore its potential in pharmaceutical applications beyond its role as an excipient for

stabilization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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